molecular formula C10H11NO3 B14825636 5-Cyclopropoxy-6-methylnicotinic acid

5-Cyclopropoxy-6-methylnicotinic acid

Cat. No.: B14825636
M. Wt: 193.20 g/mol
InChI Key: ARWIPTCUBSKPES-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Cyclopropoxy-6-methylnicotinic acid is a nicotinic acid derivative characterized by a pyridine ring substituted with a cyclopropoxy group at the 5-position and a methyl group at the 6-position. The compound’s structure combines a strained cyclopropane ring with a methyl substituent, which may influence its physicochemical properties, such as solubility, lipophilicity, and reactivity.

Properties

Molecular Formula

C10H11NO3

Molecular Weight

193.20 g/mol

IUPAC Name

5-cyclopropyloxy-6-methylpyridine-3-carboxylic acid

InChI

InChI=1S/C10H11NO3/c1-6-9(14-8-2-3-8)4-7(5-11-6)10(12)13/h4-5,8H,2-3H2,1H3,(H,12,13)

InChI Key

ARWIPTCUBSKPES-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=N1)C(=O)O)OC2CC2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Cyclopropoxy-6-methylnicotinic acid typically involves the following steps:

    Starting Material: The process begins with 6-methylnicotinic acid.

    Cyclopropanation: The cyclopropoxy group is introduced via a cyclopropanation reaction. This can be achieved using cyclopropyl bromide in the presence of a base such as sodium hydride.

    Purification: The product is purified using techniques such as recrystallization or column chromatography.

Industrial Production Methods

On an industrial scale, the production of 5-Cyclopropoxy-6-methylnicotinic acid may involve:

    Oxidation: Oxidation of 2-methyl-5-ethylpyridine to produce 6-methylnicotinic acid.

    Cyclopropanation: Large-scale cyclopropanation using cyclopropyl bromide and a suitable base.

    Purification: Industrial purification methods such as distillation or large-scale chromatography.

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-6-methylnicotinic acid can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

    Reduction: Reduction reactions can convert it into alcohols or amines.

    Substitution: The cyclopropoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Potassium permanganate or nitric acid can be used as oxidizing agents.

    Reduction: Lithium aluminum hydride or sodium borohydride are common reducing agents.

    Substitution: Halogenating agents like thionyl chloride can be used for substitution reactions.

Major Products

The major products formed from these reactions include:

    Oxidation: Carboxylic acids.

    Reduction: Alcohols or amines.

    Substitution: Various substituted nicotinic acid derivatives.

Scientific Research Applications

5-Cyclopropoxy-6-methylnicotinic acid has several scientific research applications:

    Chemistry: Used as an intermediate in organic synthesis.

    Biology: Studied for its potential effects on biological systems.

    Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anti-cancer activities.

    Industry: Utilized in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-6-methylnicotinic acid involves its interaction with specific molecular targets:

    Molecular Targets: It may interact with enzymes or receptors involved in metabolic pathways.

    Pathways Involved: The compound can modulate pathways related to inflammation, cell proliferation, and apoptosis.

Comparison with Similar Compounds

Key Observations :

  • Substituent Size : Cyclopropoxy’s compact structure may enhance bioavailability compared to bulkier cyclohexyloxy.
  • Core Heterocycles : Pyrimidine’s dual nitrogen atoms could confer distinct electronic and hydrogen-bonding properties relative to pyridine-based analogs.
  • Functional Group Positioning : The 5- and 6-substituents in nicotinic acid derivatives may optimize interactions with biological targets compared to pyrimidine derivatives.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.